2-[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-1-phenylethanone

• IUPAC Name: 2-[(5-benzyl-4-ethyl-1,2,4-triazol-3-yl)sulfanyl]-1-phenylethanone
• InChI: InChI=1S/C19H19N3OS/c1-2-22-18(13-15-9-5-3-6-10-15)20-21-19(22)24-14-17(23)16-11-7-4-8-12-16/h3-12H,2,13-14H2,1H3
• InChI Key: JSEFXKUBKXSVII-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)C2=CC=CC=C2)CC3=CC=CC=C3
• Molecular Formula: C19H19N3OS
• Molecular Weight: 337.4 g/mol

Description

2-[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-1-phenylethanone is a chemical compound that belongs to the class of triazole derivatives. It has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-1-phenylethanone is not fully understood. However, it is believed to exert its biological activities through the inhibition of enzymes or the modulation of signaling pathways. For example, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
2-[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-1-phenylethanone has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been found to inhibit the proliferation of cancer cells and induce apoptosis. In addition, it has been shown to have anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-1-phenylethanone in lab experiments include its wide range of biological activities and its potential use as a fluorescent probe. However, its limitations include its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 2-[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-1-phenylethanone. One potential direction is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another direction is the investigation of its potential use as a therapeutic agent for the treatment of various diseases, including cancer and inflammatory disorders. Additionally, further studies are needed to elucidate its mechanism of action and to explore its potential use as a fluorescent probe for detecting metal ions.

Synthesis Methods

The synthesis of 2-[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-1-phenylethanone involves the reaction of 5-benzyl-4-ethyl-4H-1,2,4-triazole-3-thiol with 1-bromo-2-phenylethane in the presence of a base. The reaction is typically carried out in an organic solvent such as dimethylformamide or dimethyl sulfoxide. The resulting product is purified using column chromatography or recrystallization.

Scientific Research Applications

2-[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-1-phenylethanone has been studied for its potential applications in scientific research. It has been found to exhibit a wide range of biological activities, including antimicrobial, antifungal, antitumor, and anti-inflammatory activities. It has also been investigated for its potential use as a fluorescent probe for detecting metal ions.